Cas no 186086-71-5 (Methyl 3-(pyrrolidin-1-yl)benzoate)
186086-71-5 structure
Product Name:Methyl 3-(pyrrolidin-1-yl)benzoate
CAS No:186086-71-5
MF:C12H15NO2
MW:205.253003358841
MDL:MFCD06740075
CID:114739
PubChem ID:7148407
Update Time:2025-04-18
Methyl 3-(pyrrolidin-1-yl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-(pyrrolidin-1-yl)benzoate
- methyl 3-pyrrolidin-1-ylbenzoate
- 3-(1-pyrrolidinyl)Benzoic acid methyl ester
- Benzoicacid, 3-(1-pyrrolidinyl)-, methyl ester
- METHYL 3-(1-PYRROLIDINYL)BENZOATE
- 3-pyrrolidin-1-yl-benzoic acid methyl ester
- methyl3-(pyrrolidin-1-yl)benzoate
- MFCD06740075
- AKOS000348826
- CS-0179155
- FT-0738189
- DTXSID60428084
- EN300-304154
- JJJUYMBYOGDTKP-UHFFFAOYSA-N
- AC4974
- SY012804
- SCHEMBL5743752
- Z1509726286
- 186086-71-5
- A880688
- DB-065554
-
- MDL： MFCD06740075
- Inchi： 1S/C12H15NO2/c1-15-12(14)10-5-4-6-11(9-10)13-7-2-3-8-13/h4-6,9H,2-3,7-8H2,1H3
- InChI Key： JJJUYMBYOGDTKP-UHFFFAOYSA-N
- SMILES： O(C)C(C1=CC=CC(=C1)N1CCCC1)=O
Computed Properties
- Exact Mass: 205.11000
- Monoisotopic Mass: 205.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5A^2
- XLogP3: 2.4
Experimental Properties
- PSA: 29.54000
- LogP: 2.13840
Methyl 3-(pyrrolidin-1-yl)benzoate Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 3-(pyrrolidin-1-yl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM156698-10g |
Methyl 3-(pyrrolidin-1-yl)benzoate |
186086-71-5 | 95% | 10g |
$408 | 2021-08-05 | |
| Alichem | A109007529-10g |
Methyl 3-(pyrrolidin-1-yl)benzoate |
186086-71-5 | 95% | 10g |
$436.00 | 2023-09-02 | |
| TRC | M678780-10mg |
methyl 3-(pyrrolidin-1-yl)benzoate |
186086-71-5 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M678780-50mg |
methyl 3-(pyrrolidin-1-yl)benzoate |
186086-71-5 | 50mg |
$ 160.00 | 2022-06-03 | ||
| TRC | M678780-100mg |
methyl 3-(pyrrolidin-1-yl)benzoate |
186086-71-5 | 100mg |
$ 230.00 | 2022-06-03 | ||
| Apollo Scientific | OR470203-1g |
Methyl 3-(1-Pyrrolidinyl)benzoate |
186086-71-5 | 1g |
£119.00 | 2024-05-23 | ||
| Apollo Scientific | OR470203-5g |
Methyl 3-(1-Pyrrolidinyl)benzoate |
186086-71-5 | 5g |
£385.00 | 2024-05-23 | ||
| Chemenu | CM156698-10g |
Methyl 3-(pyrrolidin-1-yl)benzoate |
186086-71-5 | 95% | 10g |
$408 | 2022-09-01 | |
| Chemenu | CM156698-5g |
Methyl 3-(pyrrolidin-1-yl)benzoate |
186086-71-5 | 95% | 5g |
$*** | 2023-03-30 | |
| eNovation Chemicals LLC | D697418-5g |
Methyl 3-(1-Pyrrolidinyl)benzoate |
186086-71-5 | 95% | 5g |
$825 | 2024-07-20 |
Methyl 3-(pyrrolidin-1-yl)benzoate Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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